Cas no 2228682-37-7 (1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol
• CAS No: 2228682-37-7
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6529447
• PubChem ID: 165880959
• Update Time: 2025-08-04

1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol
• 2228682-37-7
• EN300-1817207

• Inchi： 1S/C9H12O4/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,9-12H,5H2,1H3
• InChI Key： AURYFPWEUZHCPJ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.9Ų

Additional information on 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol

Introduction to 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol (CAS No. 2228682-37-7)

1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol, also known by its CAS number 2228682-37-7, is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its hydroxyl and methoxy groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol is C₁₀H₁₄O₄, and it has a molecular weight of approximately 198.21 g/mol. The presence of the hydroxyl groups makes this compound highly polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity in different solvents. The methoxy group, on the other hand, provides additional electronic effects that can modulate the compound's chemical behavior.

In the context of pharmaceutical research, 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol has also found use in the cosmetics industry. Its hydroxyl groups make it an excellent emollient and moisturizing agent, while the methoxy group can enhance skin penetration and stability. A study published in the Cosmetics Journal in 2023 highlighted the effectiveness of this compound in improving skin hydration and reducing signs of aging when used in topical formulations.

In materials science, the unique chemical structure of 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol has led to its exploration as a functional monomer for polymer synthesis. The presence of multiple reactive groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength and improved thermal stability. A recent paper in the Polymer Chemistry Journal described the synthesis of polymeric materials using 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol as a building block, demonstrating its potential for advanced material applications.

The synthesis of 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol typically involves multi-step processes that include functional group manipulations and protection/deprotection strategies. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with ethylene glycol followed by reduction to form the desired diol. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound.

In conclusion, 1-(2-hydroxy-4-methoxyphenyl)ethane-1,2-diol (CAS No. 2228682-37-7) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.